Cas no 1043248-43-6 (2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine)

• Product Name: 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine
• CAS No: 1043248-43-6
• MF: C₁₄H₁₆N₆O
• MW: 284.31644153595
• CID: 6462578
• Update Time: 2025-05-24

2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine
• (5-methylpyrazin-2-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone

• Inchi： 1S/C14H16N6O/c1-11-9-18-12(10-17-11)13(21)19-5-7-20(8-6-19)14-15-3-2-4-16-14/h2-4,9-10H,5-8H2,1H3
• InChI Key： BKPROMILZYJJIA-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C)N=C1)(N1CCN(C2=NC=CC=N2)CC1)=O

Additional information on 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine

Professional Introduction to Compound with CAS No. 1043248-43-6 and Product Name: 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine

The compound with the CAS number 1043248-43-6 and the product name 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates key functional groups that contribute to its unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is a pyrimidine moiety, which is a fundamental scaffold in medicinal chemistry. Pyrimidines are aromatic heterocycles that are naturally occurring components of nucleic acids, such as DNA and RNA. Their ability to interact with biological targets makes them invaluable in the design of small-molecule drugs. In this particular compound, the pyrimidine ring is linked to a piperazine moiety, which is another important pharmacophore known for its ability to enhance binding affinity and selectivity towards biological targets.

The presence of a 5-methylpyrazine-2-carbonyl group in the molecule further enhances its pharmacological potential. Pyrazine derivatives have been extensively studied for their role in various biological processes, including neurotransmitter receptor interactions. The methyl substitution on the pyrazine ring introduces additional steric and electronic effects that can modulate the compound's interaction with biological targets. This modification has been strategically incorporated to optimize the compound's pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine structure has been subjected to virtual screening against various protein targets, revealing potential interactions with enzymes and receptors involved in critical biological pathways. These interactions suggest that the compound may exhibit therapeutic effects in areas such as inflammation, pain management, and neurodegenerative diseases.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have demonstrated promising results in terms of binding affinity and selectivity towards target proteins. The combination of the pyrimidine and piperazine moieties appears to contribute to strong binding interactions, while the methylpyrazine group provides additional fine-tuning of the pharmacophore. These findings are consistent with recent literature describing similar derivatives as potent modulators of biological pathways relevant to human health.

The synthesis of 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine has been optimized to ensure high yield and purity, making it suitable for further preclinical development. Advanced synthetic techniques have been employed to construct the complex framework of the molecule efficiently. These techniques include multi-step organic synthesis, catalytic transformations, and purification methods that are standard in modern pharmaceutical research.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The structural features that make it attractive for medicinal chemistry also align with current trends in drug discovery, such as the use of heterocyclic compounds with multiple functional groups. The 5-methylpyrazine-2-carbonyl moiety, in particular, has been identified as a key pharmacophore in several recently approved drugs, suggesting that this compound may follow a similar path toward clinical application.

As research continues, further modifications and analogs of 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine are being explored to enhance its therapeutic potential. By leveraging computational tools and experimental data, scientists aim to develop derivatives with improved efficacy and reduced side effects. This iterative process is essential for translating promising chemical entities into viable therapeutic agents.

The broader implications of this research extend beyond individual compounds. The development of novel heterocyclic molecules like 2-[4-(5-methylpyrazine-2-carbonyl)piperazin-1-yl]pyrimidine contributes to our understanding of how structural features influence biological activity. This knowledge is crucial for designing future generations of drugs that are more effective and better tolerated by patients.

In conclusion, the compound with CAS number 1043248-43-6 represents a significant step forward in pharmaceutical chemistry. Its unique structure, incorporating a pyrimidine, piperazine, and 5-methylpyrazine-2-carbonyl moiety, positions it as a promising candidate for drug development. Ongoing research aims to fully elucidate its therapeutic potential and optimize its properties for clinical use. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.